4-(2,5-Dimethoxyanilino)-2-(dimethylamino)-4-oxobutanoic acid

• IUPAC Name: 4-(2,5-dimethoxyanilino)-2-(dimethylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C14H20N2O5/c1-16(2)11(14(18)19)8-13(17)15-10-7-9(20-3)5-6-12(10)21-4/h5-7,11H,8H2,1-4H3,(H,15,17)(H,18,19)
• InChI Key: BPVOJZUIVGKTCB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CC(=O)NC1=C(C=CC(=C1)OC)OC)C(=O)O
• Molecular Formula: C14H20N2O5
• Molecular Weight: 296.32 g/mol

Description

4-(2,5-Dimethoxyanilino)-2-(dimethylamino)-4-oxobutanoic acid, also known as DOMO, is a synthetic compound that has been widely used in scientific research. This compound belongs to the class of amino acids and is structurally similar to the neurotransmitter glutamate. DOMO has been used to study the mechanisms of action of glutamate receptors and their role in various physiological processes.

Scientific Research Applications

Synthesis and Chemical Analysis

• Development of Analytical Tools : A study on the development of a sensitive ELISA for analyzing organophosphorous insecticide residues in fruit samples illustrates the potential for using related chemical compounds in creating sensitive and specific assays for environmental monitoring and food safety (Zhang et al., 2008).

• Improved Synthesis Methods : Research on improved synthesis routes for chemical compounds, such as the reaction of ethyl 2-(dimethylamino)methylene-3-oxobutanoate with diethyl oxalate, shows the importance of developing efficient synthetic methodologies for complex molecules (Obydennov et al., 2013).

Biological and Pharmacological Research

• Fluorescent Probes for Medical Diagnosis : The synthesis of fluorescent probes for detecting β-amyloids, which are implicated in Alzheimer's disease, demonstrates the compound's potential application in creating diagnostic tools for neurodegenerative diseases (Fa et al., 2015).

• Cytotoxic Activity and Drug Development : Studies on the cytotoxic activity of carboxamide derivatives highlight the potential of structurally related compounds in the development of new therapeutic agents for treating cancer (Deady et al., 2003).

Material Science and Engineering

• Polymorphic Studies for Advanced Materials : Research on the crystallization behavior of polymorphic mixtures, such as MPPO, a serotonin receptor blocker with two polymorphs, can inform the design and optimization of pharmaceutical formulations and advanced materials (Nakata et al., 2009).

Molecular and Structural Analysis

• Molecular Docking and Structural Studies : Investigations into the molecular structure, electronic, and optical properties of chemical compounds, including docking studies, provide critical insights into the interaction mechanisms of potential drug molecules and their targets, guiding the development of more effective pharmacological agents (Vanasundari et al., 2018).